Kaempferol-3,4′-diglucoside
Kaempferol-3,4′-diglucoside
Allivicin belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Allivicin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, allivicin is primarily located in the cytoplasm. Outside of the human body, allivicin can be found in fruits, onion-family vegetables, sour cherry, and sweet cherry. This makes allivicin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
71939-16-7
VCID:
VC0191649
InChI:
InChI=1S/C27H30O16/c28-7-14-17(32)20(35)22(37)26(41-14)39-11-3-1-9(2-4-11)24-25(19(34)16-12(31)5-10(30)6-13(16)40-24)43-27-23(38)21(36)18(33)15(8-29)42-27/h1-6,14-15,17-18,20-23,26-33,35-38H,7-8H2
SMILES:
C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
Molecular Formula:
C27H30O16
Molecular Weight:
610.5 g/mol
Kaempferol-3,4′-diglucoside
CAS No.: 71939-16-7
Natural Products
VCID: VC0191649
Molecular Formula: C27H30O16
Molecular Weight: 610.5 g/mol
| CAS No. | 71939-16-7 |
|---|---|
| Product Name | Kaempferol-3,4′-diglucoside |
| Molecular Formula | C27H30O16 |
| Molecular Weight | 610.5 g/mol |
| IUPAC Name | 5,7-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C27H30O16/c28-7-14-17(32)20(35)22(37)26(41-14)39-11-3-1-9(2-4-11)24-25(19(34)16-12(31)5-10(30)6-13(16)40-24)43-27-23(38)21(36)18(33)15(8-29)42-27/h1-6,14-15,17-18,20-23,26-33,35-38H,7-8H2 |
| Standard InChIKey | CRHCCDOCWGWLSH-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O |
| Description | Allivicin belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Allivicin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, allivicin is primarily located in the cytoplasm. Outside of the human body, allivicin can be found in fruits, onion-family vegetables, sour cherry, and sweet cherry. This makes allivicin a potential biomarker for the consumption of these food products. |
| Synonyms | 3-(β-D-Glucopyranosyloxy)-2-[4-(β-D-glucopyranosyloxy)phenyl]-5,7-dihydroxy-4H-1-benzopyran-4-one; Allivicin; Kaempferol 3,4'-di-O-β-D-glucopyranoside |
| PubChem Compound | 14730435 |
| Last Modified | Nov 11 2021 |
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